(Z)-4-fluoro-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)aniline

• IUPAC Name: N-(4-fluorophenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine
• InChI: InChI=1S/C23H18FNO4S/c1-15-6-12-19(13-7-15)30(26,27)21-14-16-4-3-5-20(28-2)22(16)29-23(21)25-18-10-8-17(24)9-11-18/h3-14H,1-2H3
• InChI Key: HJECYVPHIILAHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(C(=CC=C3)OC)OC2=NC4=CC=C(C=C4)F
• Molecular Formula: C23H18FNO4S
• Molecular Weight: 423.5 g/mol

Description

(Z)-4-fluoro-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)aniline, also known as FMCA, is a synthetic compound that has been widely used in scientific research due to its unique chemical properties.

Scientific Research Applications

Direct ortho-C-H Imidation of Benzaldehydes

The use of monodentate transient directing groups (MonoTDG) like 2-Fluoro-5-(trifluoromethyl)aniline enables Ruthenium(II)-catalyzed intermolecular direct ortho-C(sp2)-H imidation of benzaldehydes. This process facilitates the synthesis of quinazoline and fused isoindolinone scaffolds, which are significant in drug development and materials science (Wu et al., 2021).

Antimicrobial Activity of Aniline Derivatives

Pyrazol-4-yl- and 2H-chromene-based substituted anilines, synthesized via Michael addition followed by aromatization, have shown significant antibacterial and antifungal activities. This underscores the potential of such compounds in the development of new antimicrobial agents (Banoji et al., 2022).

Fluorescence Quenching Studies

The fluorescence properties of certain compounds, such as 8-methoxy-4-methyl-2H-benzo[g]chromen-2-one, indicate potential applications in developing fluorogenic sensors. These compounds exhibit strong fluorescence in protic solvents, offering avenues for sensor development in biological and environmental monitoring (Uchiyama et al., 2006).

Molecular Docking and QSAR Studies

Docking and quantitative structure–activity relationship (QSAR) studies on derivatives of compounds similar to "(Z)-4-fluoro-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)aniline" as c-Met kinase inhibitors provide insights into molecular features contributing to high inhibitory activity. Such studies aid in the rational design of targeted cancer therapies (Caballero et al., 2011).

Synthesis and Characterization of Zinc Ion Sensors

The development of fluorescent probes for Zn2+ ions, such as 3-((4-([2,2′:6′,2″-terpyridin]-4′-yl)phenyl)ethynyl)-7-methoxy-2H-chromen-2-one, showcases the application of chromene derivatives in creating sensitive and selective sensors for metal ions. These sensors have applications in environmental monitoring, water treatment, and biological imaging (Hu et al., 2014).